Cas no 61174-13-8 (Benzene, 1-methyl-2-[(2-nitrophenyl)sulfonyl]-)

• Product Name: Benzene, 1-methyl-2-[(2-nitrophenyl)sulfonyl]-
• CAS No: 61174-13-8
• MF: C₁₃H₁₁NO₄S
• MW: 277.295742273331
• CID: 489631
• PubChem ID: 3517450
• Update Time: 2025-04-19

Benzene, 1-methyl-2-[(2-nitrophenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methyl-2-[(2-nitrophenyl)sulfonyl]-
• 1-methyl-2-(2-nitrophenyl)sulfonylbenzene
• 2-methylphenyl 2-nitrophenyl sulfone
• 61174-13-8
• AKOS024338860
• DTXSID30393235

• Inchi： 1S/C13H11NO4S/c1-10-6-2-4-8-12(10)19(17,18)13-9-5-3-7-11(13)14(15)16/h2-9H,1H3
• InChI Key： OONLTABXRORWAV-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(C1C=CC=CC=1C)(=O)=O

Computed Properties

• Exact Mass: 277.04093
• Monoisotopic Mass: 277.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 88.3Ų

Experimental Properties

• PSA: 77.28